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Compound of Interest

Compound Name: Sulfanitran

Cat. No.: B1682703 Get Quote

An In-depth Technical Guide to Sulfanitran
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Sulfanitran, a sulfonamide

antibiotic. The document is structured to furnish researchers, scientists, and drug development

professionals with essential data, experimental methodologies, and a visualization of its

analytical workflow.

Core Compound Data
Quantitative information for Sulfanitran is fundamental for any experimental design. The

following table summarizes its key identifiers and physical properties.

Parameter Value Source(s)

CAS Number 122-16-7 [1][2][3][4][5]

Molecular Weight 335.34 g/mol [1][3][4][6][7]

Molecular Formula C₁₄H₁₃N₃O₅S [1][3][4][6][7]

Sulfanitran, chemically known as N-[4-[[(4-nitrophenyl)amino]sulfonyl]phenyl]acetamide, is

recognized for its use as an antibacterial and coccidiostat, particularly in the poultry industry.[3]

[5][8] It is a component of several feed additives used to control coccidiosis in chickens.[5][8]
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Experimental Protocols
Accurate and reproducible experimental methods are crucial for scientific investigation. This

section details a standard protocol for the determination of Sulfanitran in poultry feed, a

common application of its analysis.

Protocol: Determination of Sulfanitran in Poultry Feed by High-Performance Liquid

Chromatography (HPLC)

1. Principle: This method describes the quantitative determination of Sulfanitran in poultry feed

using reversed-phase high-performance liquid chromatography (HPLC) with UV detection.

2. Reagents and Materials:

Sulfanitran reference standard

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Water (HPLC grade)

Formic acid

Solid-phase extraction (SPE) cartridges (e.g., C18)

3. Instrumentation:

High-Performance Liquid Chromatograph (HPLC) system equipped with a UV-Vis detector

Analytical balance

Centrifuge

Vortex mixer

SPE manifold

4. Standard Solution Preparation:
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Prepare a stock standard solution of Sulfanitran (e.g., 100 µg/mL) by accurately weighing

the reference standard and dissolving it in methanol.

Prepare working standard solutions by serial dilution of the stock solution with the mobile

phase.

5. Sample Preparation:

Weigh a representative sample of the ground poultry feed (e.g., 5 g).

Add a suitable extraction solvent (e.g., acetonitrile-water mixture).

Homogenize the sample for a specified period (e.g., 15 minutes).

Centrifuge the extract to separate the solid particles.

Pass the supernatant through an SPE cartridge to clean up the sample.

Elute the analyte from the SPE cartridge with a suitable solvent (e.g., methanol).

Evaporate the eluate to dryness and reconstitute the residue in the mobile phase.

6. HPLC Conditions:

Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm)

Mobile Phase: A mixture of acetonitrile and water with a small percentage of formic acid

(e.g., 60:40 v/v acetonitrile:water with 0.1% formic acid).

Flow Rate: 1.0 mL/min

Injection Volume: 20 µL

Detector Wavelength: 280 nm

Column Temperature: 30 °C

7. Data Analysis:
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Identify the Sulfanitran peak in the sample chromatogram by comparing its retention time

with that of the standard.

Quantify the concentration of Sulfanitran in the sample by comparing the peak area with a

calibration curve generated from the working standard solutions.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

Sulfanitran in a sample matrix.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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